Cas no 1891074-65-9 (7-Tert-Butyl 2-Ethyl 8-Methyl-5,6-Dihydroimidazo[1,2-A]Pyrazine-2,7(8H)-Dicarboxylate)

• Product Name: 7-Tert-Butyl 2-Ethyl 8-Methyl-5,6-Dihydroimidazo[1,2-A]Pyrazine-2,7(8H)-Dicarboxylate
• CAS No: 1891074-65-9
• MF: C₁₅H₂₃N₃O₄
• MW: 309.360823869705
• MDL: MFCD28390429
• CID: 4627266
• Update Time: 2025-05-28

7-Tert-Butyl 2-Ethyl 8-Methyl-5,6-Dihydroimidazo[1,2-A]Pyrazine-2,7(8H)-Dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 7-Tert-Butyl 2-Ethyl 8-Methyl-5,6-Dihydroimidazo[1,2-A]Pyrazine-2,7(8H)-Dicarboxylate
• 7-(tert-Butyl) 2-ethyl 8-methyl-5,6-dihydroimidazo[1,2-a]pyrazine-2,7(8H)-dicarboxylate
• 7-O-tert-butyl 2-O-ethyl 8-methyl-6,8-dihydro-5H-imidazo[1,2-a]pyrazine-2,7-dicarboxylate
• W14926
• 7-tert-butyl 2-ethyl 8-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-2,7-dicarboxylate

• MDL： MFCD28390429
• Inchi： 1S/C15H23N3O4/c1-6-21-13(19)11-9-17-7-8-18(10(2)12(17)16-11)14(20)22-15(3,4)5/h9-10H,6-8H2,1-5H3
• InChI Key： IBOFZLMGWVUNFQ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN2C=C(C(=O)OCC)N=C2C1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 435
• XLogP3: 1.4
• Topological Polar Surface Area: 73.7

Additional information on 7-Tert-Butyl 2-Ethyl 8-Methyl-5,6-Dihydroimidazo[1,2-A]Pyrazine-2,7(8H)-Dicarboxylate

Comprehensive Analysis of 7-Tert-Butyl 2-Ethyl 8-Methyl-5,6-Dihydroimidazo[1,2-A]Pyrazine-2,7(8H)-Dicarboxylate (CAS No. 1891074-65-9)

The compound 7-Tert-Butyl 2-Ethyl 8-Methyl-5,6-Dihydroimidazo[1,2-A]Pyrazine-2,7(8H)-Dicarboxylate (CAS No. 1891074-65-9) is a highly specialized heterocyclic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a dihydroimidazo[1,2-a]pyrazine core, makes it a valuable intermediate for the synthesis of bioactive compounds. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery, particularly in targeting kinase inhibitors and GPCR modulators, which are hot topics in modern medicinal chemistry.

In recent years, the demand for novel heterocyclic compounds like 7-Tert-Butyl 2-Ethyl 8-Methyl-5,6-Dihydroimidazo[1,2-A]Pyrazine-2,7(8H)-Dicarboxylate has surged, driven by advancements in high-throughput screening and computational drug design. This compound's tert-butyl and ethyl ester groups enhance its stability and solubility, making it suitable for various experimental conditions. Its methyl substitution at the 8-position further fine-tunes its reactivity, a feature often explored in structure-activity relationship (SAR) studies.

The synthesis of CAS No. 1891074-65-9 involves multi-step organic reactions, including cyclization and esterification, which are critical for achieving high purity and yield. Given the growing emphasis on green chemistry, researchers are also investigating eco-friendly synthetic routes for this compound. Questions like "How to optimize the synthesis of dihydroimidazo[1,2-a]pyrazine derivatives?" or "What are the biological targets of 7-Tert-Butyl 2-Ethyl 8-Methyl-5,6-Dihydroimidazo[1,2-A]Pyrazine-2,7(8H)-Dicarboxylate?" are frequently searched in academic and industrial circles.

From a commercial perspective, 7-Tert-Butyl 2-Ethyl 8-Methyl-5,6-Dihydroimidazo[1,2-A]Pyrazine-2,7(8H)-Dicarboxylate is gaining traction as a building block for small-molecule libraries used in drug discovery. Its compatibility with parallel synthesis techniques aligns with the industry's shift toward fragment-based drug design. Additionally, its potential role in cancer therapeutics and neurodegenerative disease research has sparked interest, as evidenced by rising search queries such as "Can imidazo[1,2-a]pyrazine derivatives act as selective kinase inhibitors?"

Quality control of CAS No. 1891074-65-9 is paramount, with analytical techniques like HPLC, NMR, and mass spectrometry ensuring batch-to-batch consistency. The compound's logP and pKa values are also critical for predicting its pharmacokinetic properties, a topic often explored in ADME studies. As the pharmaceutical industry leans toward personalized medicine, the versatility of 7-Tert-Butyl 2-Ethyl 8-Methyl-5,6-Dihydroimidazo[1,2-A]Pyrazine-2,7(8H)-Dicarboxylate positions it as a key player in next-generation therapeutics.

In conclusion, 7-Tert-Butyl 2-Ethyl 8-Methyl-5,6-Dihydroimidazo[1,2-A]Pyrazine-2,7(8H)-Dicarboxylate (CAS No. 1891074-65-9) represents a promising avenue for innovation in drug development. Its structural complexity and functional group diversity make it a focal point for researchers tackling challenges in targeted therapy and molecular optimization. With ongoing studies and growing commercial interest, this compound is poised to contribute significantly to the future of bioactive molecule design.